CAY10595: A Technical Guide to a Selective CRTH2 Antagonist
CAY10595: A Technical Guide to a Selective CRTH2 Antagonist
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
The Chemoattractant Receptor-Homologous molecule expressed on Th2 cells (CRTH2), also known as DP2, is a G protein-coupled receptor that plays a pivotal role in the pathogenesis of type 2 inflammatory diseases, such as asthma and allergic rhinitis.[1][2] Its endogenous ligand, prostaglandin (B15479496) D2 (PGD2), is a major pro-inflammatory mediator released primarily by mast cells.[1] Activation of CRTH2 on key immune cells—including T helper 2 (Th2) lymphocytes, eosinophils, and basophils—triggers a cascade of events including cell migration, activation, and the release of pro-inflammatory cytokines.[3][4] Consequently, antagonism of the CRTH2 receptor has emerged as a promising therapeutic strategy. CAY10595 is a potent and selective small-molecule antagonist of the CRTH2 receptor, serving as a critical tool for investigating the biological functions of the PGD2/CRTH2 signaling axis and as a lead compound in the development of novel anti-inflammatory therapeutics. This document provides a comprehensive technical overview of CAY10595, including its mechanism of action, quantitative pharmacological data, and detailed experimental protocols for its evaluation.
The CRTH2 Receptor Signaling Pathway
The biological effects of PGD2 are mediated through two primary receptors: the D-prostanoid receptor 1 (DP1) and CRTH2.[3] While both bind PGD2, they often elicit opposing effects. The CRTH2 receptor is highly expressed on eosinophils, basophils, Th2 cells, and type 2 innate lymphoid cells (ILC2s).[1][4][5]
Upon binding of PGD2, CRTH2 couples to an inhibitory G-protein (Gαi), which leads to two main intracellular events:
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Inhibition of Adenylyl Cyclase: The activated Gαi subunit inhibits the enzyme adenylyl cyclase, resulting in a decrease in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels.[6][7]
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Calcium Mobilization: The dissociated Gβγ subunit activates Phospholipase C (PLC), which cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) triphosphate (IP3) and diacylglycerol (DAG). IP3 subsequently binds to its receptors on the endoplasmic reticulum, inducing the release of stored calcium (Ca2+) into the cytoplasm.[3]
This signaling cascade culminates in various cellular responses critical to the allergic inflammatory phenotype, including chemotaxis (directed cell migration), upregulation of adhesion molecules, degranulation, and the production of type 2 cytokines like IL-4, IL-5, and IL-13.[3][4]
Caption: The CRTH2 signaling cascade initiated by PGD2 binding.
CAY10595: Mechanism of Action
CAY10595 is a synthetic, non-prostanoid molecule that acts as a potent and selective competitive antagonist for the human CRTH2 receptor.[8][9] By binding to the receptor, it physically blocks the interaction of the endogenous ligand, PGD2, and its metabolites. This blockade prevents the conformational change required for G-protein activation, thereby inhibiting the downstream signaling events, including the decrease in cAMP and the mobilization of intracellular calcium.[6][7] As a result, CAY10595 effectively neutralizes the pro-inflammatory cellular responses mediated by the PGD2/CRTH2 axis.
Caption: CAY10595 competitively antagonizes the CRTH2 receptor.
Quantitative Pharmacological Data
The potency and selectivity of CAY10595 have been characterized through various in vitro assays.
| Parameter | Receptor | Species | Value | Assay Type | Reference |
| Binding Affinity (Ki) | CRTH2/DP2 | Human | 10 nM | Radioligand Binding Assay | [8][9][10] |
| Table 1: In Vitro Binding Affinity of CAY10595. |
| Assay | System | Effect of CAY10595 (5 µM) | Reference |
| Inflammatory Gene Expression | Lipopolysaccharide (LPS)-stimulated Bone Marrow-Derived Macrophages (BMDMs) | Up-regulation of Cox2, iNOS, mPges1, Tnf-α, and Il-1β mRNA levels | [11] |
| Collagen-Induced Arthritis (CIA) Model | Murine | Slightly delays the development of CIA; Reduces IgG2a anti-CII levels | [8][9] |
| Table 2: In Vitro and In Vivo Functional Effects of CAY10595. |
Experimental Protocols
Detailed methodologies are crucial for the accurate evaluation of CRTH2 antagonists like CAY10595.
Radioligand Binding Assay for CRTH2
This protocol is designed to determine the binding affinity (Ki) of a test compound for the CRTH2 receptor.
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Objective: To quantify the competitive binding of CAY10595 to the human CRTH2 receptor against a radiolabeled ligand.
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Materials:
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Cell Membranes: From HEK293 or CHO cells stably transfected with the human CRTH2 receptor.[12]
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Radioligand: [³H]-PGD2 (e.g., final concentration of 2-3 nM).[1][12]
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Test Compound: CAY10595, serially diluted (e.g., 10⁻¹² to 10⁻⁶ M).[12]
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Binding Buffer: 50 mM Tris-HCl (pH 7.4), 40 mM MgCl₂, 0.1% BSA.[12]
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Non-specific Binding Control: High concentration of unlabeled PGD2 (e.g., 10 µM).
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Instrumentation: Scintillation counter, glass fiber filters.
-
-
Procedure:
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Prepare a cell membrane suspension in binding buffer (e.g., at a concentration yielding 20-40 µg of protein per well).
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In a 96-well plate, add 50 µL of the cell membrane suspension to each well.
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Add 10 µL of the test compound (CAY10595) at various concentrations or buffer for total binding control.
-
Add 10 µL of the non-specific binding control to designated wells.
-
Add 10 µL of [³H]-PGD2 to all wells. Adjust the final volume to 100 µL with binding buffer.[12]
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Incubate the plate for 1 hour at room temperature with gentle agitation.[12]
-
Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester.
-
Wash the filters three times with ice-cold binding buffer to remove unbound radioligand.
-
Place filters in scintillation vials, add scintillation fluid, and quantify radioactivity using a scintillation counter.
-
-
Data Analysis:
-
Calculate specific binding by subtracting non-specific counts from total counts.
-
Plot the percentage of specific binding against the log concentration of CAY10595.
-
Determine the IC50 value (the concentration of CAY10595 that inhibits 50% of specific [³H]-PGD2 binding) using non-linear regression analysis.
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Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.
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Eosinophil Chemotaxis Assay (Boyden Chamber)
This assay measures the ability of CAY10595 to inhibit the directed migration of eosinophils toward a chemoattractant.
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Objective: To assess the functional antagonism of CAY10595 on PGD2-induced eosinophil migration.
-
Materials:
-
Cells: Human eosinophils isolated from peripheral blood of healthy or atopic donors.
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Chemoattractant: PGD2 or a selective CRTH2 agonist (e.g., 10-100 nM).
-
Test Compound: CAY10595 at various concentrations.
-
Assay Medium: RPMI 1640 with 0.3-0.5% BSA.
-
Apparatus: 48-well microchemotaxis chamber (e.g., Boyden chamber) with a polycarbonate filter (5-8 µm pore size).[13][14]
-
-
Procedure:
-
Isolate eosinophils from whole blood using density gradient centrifugation followed by negative selection with magnetic beads.
-
Resuspend purified eosinophils in assay medium at a concentration of 1-2 x 10⁶ cells/mL.
-
Pre-incubate the eosinophil suspension with various concentrations of CAY10595 or vehicle control for 20-30 minutes at 37°C.[14]
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Load the lower wells of the chemotaxis chamber with the chemoattractant (PGD2) or medium alone (negative control).
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Place the filter membrane over the lower wells.
-
Load the upper wells with the pre-incubated eosinophil suspension (e.g., 50-100 µL).
-
Incubate the chamber for 1-2 hours at 37°C in a 5% CO₂ humidified incubator.[13]
-
After incubation, remove the filter. Scrape non-migrated cells from the top surface of the filter.
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Fix and stain the filter (e.g., with Diff-Quik or hematoxylin).
-
Mount the filter on a microscope slide and count the number of migrated cells in several high-power fields.
-
-
Data Analysis:
-
Calculate the average number of migrated cells per field for each condition.
-
Express the data as a percentage of the migration observed with the chemoattractant alone (positive control).
-
Plot the percentage of inhibition against the log concentration of CAY10595 to determine the IC50 value.
-
Caption: A typical workflow for evaluating a CRTH2 antagonist.
Conclusion
CAY10595 is a well-characterized, potent, and selective antagonist of the CRTH2 receptor. With a binding affinity (Ki) of 10 nM for the human receptor, it serves as an invaluable pharmacological tool for elucidating the role of the PGD2/CRTH2 signaling pathway in various physiological and pathological processes, particularly those related to type 2 immunity and allergic inflammation.[8][9] The detailed protocols provided herein offer a robust framework for researchers to utilize CAY10595 in their studies to investigate eosinophil chemotaxis, mast cell activation, and Th2 cell function, and to explore the therapeutic potential of CRTH2 antagonism in relevant disease models.
References
- 1. Structures of the human PGD2 receptor CRTH2 reveal novel mechanisms for ligand recognition - PMC [pmc.ncbi.nlm.nih.gov]
- 2. CRTH2 antagonists in asthma: current perspectives - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Targeting the PGD2/CRTH2/DP1 Signaling Pathway in Asthma and Allergic Disease: Current Status and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Activation of Th2 cells downregulates CRTh2 through an NFAT1 mediated mechanism | PLOS One [journals.plos.org]
- 5. karger.com [karger.com]
- 6. Crth2 receptor signaling down-regulates lipopolysaccharide-induced NF-κB activation in murine macrophages via changes in intracellular calcium - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Molecular pharmacology of the human prostaglandin D2 receptor, CRTH2 - PMC [pmc.ncbi.nlm.nih.gov]
- 8. medchemexpress.com [medchemexpress.com]
- 9. file.medchemexpress.com [file.medchemexpress.com]
- 10. medchemexpress.com [medchemexpress.com]
- 11. researchgate.net [researchgate.net]
- 12. CRTH2 antagonism significantly ameliorates airway hyperreactivity and downregulates inflammation-induced genes in a mouse model of airway inflammation - PMC [pmc.ncbi.nlm.nih.gov]
- 13. taylorandfrancis.com [taylorandfrancis.com]
- 14. Interleukin-2 inhibits eosinophil migration but is counteracted by IL-5 priming - PubMed [pubmed.ncbi.nlm.nih.gov]
